N-[3-(methylthio)phenyl]-2,3-dihydro-1,4-benzodioxine-6-sulfonamide

• IUPAC Name: N-(3-methylsulfanylphenyl)-2,3-dihydro-1,4-benzodioxine-6-sulfonamide
• InChI: InChI=1S/C15H15NO4S2/c1-21-12-4-2-3-11(9-12)16-22(17,18)13-5-6-14-15(10-13)20-8-7-19-14/h2-6,9-10,16H,7-8H2,1H3
• InChI Key: NZVVAAJCRJQQAJ-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=CC(=C1)NS(=O)(=O)C2=CC3=C(C=C2)OCCO3
• Molecular Formula: C15H15NO4S2
• Molecular Weight: 337.4 g/mol

Description

N-[3-(methylthio)phenyl]-2,3-dihydro-1,4-benzodioxine-6-sulfonamide is a compound with potential enzyme inhibitory activity. It is part of a broader class of sulfonamides, which are known for their diverse biological activities. This compound, like its relatives, has been studied for its potential applications in medicinal chemistry, particularly targeting enzymes such as α-glucosidase and acetylcholinesterase.

Synthesis Analysis

The synthesis of related sulfonamide compounds typically involves the reaction of N-2,3-dihydrobenzo[1,4]-dioxin-6-amine with various sulfonyl chlorides in the presence of basic aqueous solutions. For example, one synthesis pathway starts by reacting N-2,3-dihydrobenzo[1,4]-dioxin-6-amine with 4-methylbenzenesulfonyl chloride in the presence of 10% aqueous Na2CO3 to yield intermediate compounds. These intermediates can then react with different electrophiles in dimethylformamide (DMF) using lithium hydride as a base to afford various sulfonamide derivatives (Abbasi et al., 2019).

Molecular Structure Analysis

Molecular structure analysis of similar sulfonamide compounds through spectroscopic methods like FTIR, FT-Raman, NMR, and X-ray diffraction provides insights into their geometric and electronic structures. Density functional theory (DFT) calculations are often used to predict the geometric parameters and vibrational frequencies, which are then compared with experimental spectra to validate the synthesized compound's structure. For instance, DFT analysis has been used to study the stability, charge delocalization, and molecular electrostatic potential of sulfonamide compounds, revealing details about their molecular orbitals and potential reactivity (Sarojini et al., 2013).

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s a drug, it would interact with specific biological targets to exert its effects.

Safety and Hazards

The safety and hazards associated with this compound would depend on its reactivity and biological activity. Proper handling and storage procedures should be followed to minimize risks.

Future Directions

The future research directions for this compound could include further studies to elucidate its properties, potential applications, and mechanisms of action.